Cas no 2171197-87-6 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171197-87-6
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6258362
• PubChem ID: 165531298
• Update Time: 2025-05-23

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 2171197-87-6
• EN300-1574549
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid

• Inchi： 1S/C23H26N2O5/c1-2-15(13-21(26)24-12-11-22(27)28)25-23(29)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,2,11-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)/t15-/m1/s1
• InChI Key： YTBZXEGUCBGNGD-OAHLLOKOSA-N
• SMILES： O(C(N[C@@H](CC(NCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Introduction to 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171197-87-6)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, identified by its CAS number 2171197-87-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and an amide functional group. The presence of these specific structural features makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The< strong>nomenclature of this compound provides valuable insights into its chemical composition and potential biological activities. The prefix "3-(3R)" indicates the stereochemical configuration at the third carbon atom, suggesting that the molecule may exhibit enantioselective properties. This is particularly relevant in drug design, where the stereochemistry of a compound can significantly influence its pharmacological efficacy and safety profile. The term "{(9H-fluoren-9-yl)methoxycarbonyl}" highlights the presence of a fluorenyl group, which is known for its stability and fluorescence properties, making it useful in various biochemical assays and imaging techniques.

The core structure of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid consists of a pentanamido-propanoic acid backbone, which is further functionalized with an amine group at the third position. This amine group can serve as a site for further chemical modifications, enabling the synthesis of derivatives with tailored properties. The methoxycarbonyl group attached to the fluorenyl moiety not only enhances the solubility of the compound but also provides a handle for conjugation with other biomolecules, such as peptides or antibodies.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications due to their unique physicochemical properties. Fluorenyl derivatives, in particular, have been extensively studied for their potential use in drug discovery and diagnostic imaging. The< strong>fluorenyl methoxycarbonyl group in this compound not only contributes to its stability but also allows for facile introduction of other functional groups, making it a versatile building block for synthetic chemistry.

The< strong>amino acid derivative aspect of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid positions it as a candidate for use in enzyme inhibition studies and proteomics research. The amide bond within the molecule can interact with target proteins, potentially modulating their activity. This has implications for the development of enzyme inhibitors and other therapeutic agents that require precise targeting.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid. Molecular docking studies have been conducted to explore its potential interactions with various biological targets, including enzymes and receptors. These studies have provided valuable insights into its binding affinity and mode of action, which are critical parameters in drug design.

The< strong>stereochemical configuration at the third carbon atom has been carefully considered in the design of this compound. The (R) configuration suggests that it may exhibit specific interactions with chiral biological targets, which are common in many biological systems. This enantioselectivity can be exploited to develop drugs with improved selectivity and reduced side effects.

In addition to its potential therapeutic applications, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid may find utility in materials science and nanotechnology. The fluorenyl group's fluorescence properties make it suitable for use in optoelectronic devices and sensors. Furthermore, its ability to form stable complexes with other molecules could be leveraged in the development of novel materials with enhanced functionality.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

Ongoing research is focused on exploring new derivatives of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid to expand its applications. By modifying specific functional groups within the molecule, scientists aim to develop compounds with enhanced bioavailability, improved metabolic stability, and increased potency. These efforts are part of a broader effort to develop next-generation therapeutics that address unmet medical needs.

The< strong>CAS number 2171197-87-6 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid represents a significant advancement in pharmaceutical chemistry. Its complex structure, unique functional groups, and potential biological activities make it a valuable tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.